(2E)-3-(dimethylamino)-1-{4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}prop-2-en-1-one
CAS No.: 1598370-02-5
Cat. No.: VC2726229
Molecular Formula: C16H15F3N2OS
Molecular Weight: 340.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1598370-02-5 |
|---|---|
| Molecular Formula | C16H15F3N2OS |
| Molecular Weight | 340.4 g/mol |
| IUPAC Name | (E)-3-(dimethylamino)-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]prop-2-en-1-one |
| Standard InChI | InChI=1S/C16H15F3N2OS/c1-10-14(13(22)7-8-21(2)3)23-15(20-10)11-5-4-6-12(9-11)16(17,18)19/h4-9H,1-3H3/b8-7+ |
| Standard InChI Key | FYSJNJXLJWGIQD-BQYQJAHWSA-N |
| Isomeric SMILES | CC1=C(SC(=N1)C2=CC(=CC=C2)C(F)(F)F)C(=O)/C=C/N(C)C |
| SMILES | CC1=C(SC(=N1)C2=CC(=CC=C2)C(F)(F)F)C(=O)C=CN(C)C |
| Canonical SMILES | CC1=C(SC(=N1)C2=CC(=CC=C2)C(F)(F)F)C(=O)C=CN(C)C |
Introduction
Chemical Properties and Structure
Molecular Structure and Identifiers
The molecular structure of (2E)-3-(dimethylamino)-1-{4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}prop-2-en-1-one features several key structural components. The central thiazole ring serves as the scaffold to which other functional groups are attached. The compound contains a 3-(trifluoromethyl)phenyl group at the 2-position of the thiazole ring, a methyl group at the 4-position, and a prop-2-en-1-one chain with a dimethylamino substituent at the 5-position . The "(2E)" designation in the name indicates that the carbon-carbon double bond in the prop-2-en-1-one chain has an E (trans) configuration.
The compound can be identified by various standard chemical identifiers as follows:
| Identifier Type | Value |
|---|---|
| CAS Registry Number | 1598370-02-5 |
| PubChem CID | 75176168 |
| Molecular Formula | C16H15F3N2OS |
| Molecular Weight | 340.4 g/mol |
| IUPAC Name | (E)-3-(dimethylamino)-1-[4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]prop-2-en-1-one |
| InChI | InChI=1S/C16H15F3N2OS/c1-10-14(13(22)7-8-21(2)3)23-15(20-10)11-5-4-6-12(9-11)16(17,18)19/h4-9H,1-3H3/b8-7+ |
| InChIKey | FYSJNJXLJWGIQD-BQYQJAHWSA-N |
| SMILES | CC1=C(SC(=N1)C2=CC(=CC=C2)C(F)(F)F)C(=O)/C=C/N(C)C |
These identifiers provide standardized ways to reference the compound in chemical databases and literature, facilitating cross-referencing and information retrieval across different research platforms .
| Property | Description/Value |
|---|---|
| Physical Appearance | Likely a crystalline solid at room temperature |
| Solubility | Likely soluble in organic solvents such as DMSO, methanol, and chloroform; limited solubility in water |
| Melting Point | Not specified in available data |
| LogP | Estimated to be relatively high due to the presence of the trifluoromethyl group and aromatic rings |
| Functional Groups | Thiazole ring, trifluoromethyl group, dimethylamino group, α,β-unsaturated ketone |
| Reactivity | Contains electrophilic sites (the carbonyl carbon and β-carbon of the α,β-unsaturated ketone) and nucleophilic sites (nitrogen atoms) |
The presence of the trifluoromethyl group typically enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability, which is an important consideration for drug development. The α,β-unsaturated ketone moiety can potentially act as a Michael acceptor, which may contribute to the compound's biological activity through interactions with nucleophilic sites in proteins.
Synthesis and Purification
Purification Techniques
Purification of (2E)-3-(dimethylamino)-1-{4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}prop-2-en-1-one would likely employ standard techniques used for similar organic compounds:
| Purification Method | Application in This Context |
|---|---|
| Column Chromatography | Likely the primary method for isolating the compound from reaction mixtures, using appropriate solvent systems |
| Recrystallization | Potential method for further purification and obtaining crystalline material suitable for analysis |
| High-Performance Liquid Chromatography (HPLC) | May be used for analytical purposes and final purification steps |
| Thin-Layer Chromatography (TLC) | Used for monitoring reaction progress and guiding column chromatography procedures |
The purity of synthesized compounds is typically confirmed through analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and elemental analysis. For structural confirmation, X-ray crystallography might be employed if suitable crystals can be obtained.
| Potential Activity | Basis for Prediction |
|---|---|
| Antitumor | Similar thiazole-containing compounds have shown anticancer properties |
| Antibacterial | Thiazole rings are present in many antibiotics, such as penicillins and cephalosporins |
| Antifungal | Thiazole derivatives often exhibit antifungal properties |
| Enzyme Inhibition | The α,β-unsaturated ketone moiety may interact with nucleophilic residues in enzyme active sites |
Research Applications
Pharmaceutical Research
(2E)-3-(dimethylamino)-1-{4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}prop-2-en-1-one has potential applications in pharmaceutical research, particularly in the early stages of drug discovery and development. The compound's complex structure with multiple functional groups makes it a valuable tool for structure-activity relationship studies, where modifications to different parts of the molecule can be explored to optimize biological activity and pharmacokinetic properties.
Specific research applications may include:
-
As a lead compound for developing new therapeutic agents targeting specific diseases
-
As a chemical probe for investigating biological pathways and mechanisms
-
As a reference compound for developing analytical methods and standards
-
In studies exploring the effects of trifluoromethyl substitution on drug properties
The incorporation of the trifluoromethyl group, which is a common feature in many successful drugs, suggests that this compound might serve as a useful template for medicinal chemistry optimization programs.
Development of Synthetic Methodologies
The synthesis of complex molecules like (2E)-3-(dimethylamino)-1-{4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}prop-2-en-1-one often requires the development and optimization of synthetic methodologies. Research involving this compound might contribute to advancements in:
-
Methods for thiazole ring formation and functionalization
-
Stereoselective synthesis of E-configured enaminones
-
Introduction of trifluoromethyl groups into aromatic systems
-
Development of more efficient, environmentally friendly synthetic routes
These methodological advancements would have broader applications in organic synthesis beyond this specific compound, potentially benefiting the development of other bioactive molecules.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume